Cas no 13177-82-7 (2,4(1H,3H)-Pyrimidinedione,6-(dimethylamino)-1,3-dimethyl-)

2,4(1H,3H)-Pyrimidinedione,6-(dimethylamino)-1,3-dimethyl- structure
13177-82-7 structure
Product Name:2,4(1H,3H)-Pyrimidinedione,6-(dimethylamino)-1,3-dimethyl-
CAS No:13177-82-7
MF:C8H13N3O2
MW:183.207721471786
CID:231298
PubChem ID:256980
Update Time:2025-04-19

2,4(1H,3H)-Pyrimidinedione,6-(dimethylamino)-1,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 2,4(1H,3H)-Pyrimidinedione,6-(dimethylamino)-1,3-dimethyl-
    • 1,3-dimethyl-6-dimethylaminouracil
    • 1,3-Dimethyl-6-dimethylamino-uracil
    • 2-Oxabicyclo[2.2.2]oct-5-en-6-amine, N,N,1,3,3-pentamethyl-
    • 4-Dimethylamino-1,3-dimethyl-uracil
    • 6-dimethylamino-1,3,3-trimethyl-2-oxabicyclo[2.2.2]oct-5-ene
    • 6-dimethylamino-1,3,3-trimethyl-2-oxabicyclo< 2.2.2> oct-5-ene
    • 6-Dimethylamino-1,3-dimethyl-1H-pyrimidin-2,4-dion
    • 6-dimethylamino-1,3-dimethyl-1H-pyrimidine-2,4-dione
    • AGN-PC-00KVMQ
    • CTK2I2842
    • 13177-82-7
    • NSC-84583
    • NCIOpen2_001214
    • NSC84583
    • DTXSID20927346
    • 6-(dimethylamino)-1,3-dimethylpyrimidine-2,4(1h,3h)-dione
    • Inchi: 1S/C8H13N3O2/c1-9(2)6-5-7(12)11(4)8(13)10(6)3/h5H,1-4H3
    • InChI Key: WMIUERCTHIPSKW-UHFFFAOYSA-N
    • SMILES: O=C1N(C)C(C=C(N(C)C)N1C)=O

Computed Properties

  • Exact Mass: 183.10089
  • Monoisotopic Mass: 183.101
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 283
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.3
  • Topological Polar Surface Area: 43.9Ų

Experimental Properties

  • Density: 1.22
  • Boiling Point: 252.7°Cat760mmHg
  • Flash Point: 98.8°C
  • Refractive Index: 1.563
  • PSA: 43.86
  • LogP: -0.85000

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